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CAS No.: 1373921-12-0

Cat. No.: B1446886

Get Quote

Introduction
4-Butoxy-2,6-difluorophenylacetic acid is a multifaceted organic molecule of interest in

medicinal chemistry and materials science. Its structural complexity, arising from the interplay

of a flexible butoxy chain, a rigid and electron-rich difluorophenyl core, and a reactive

carboxylic acid moiety, gives rise to a unique spectroscopic fingerprint. This guide provides an

in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data for this compound. In the absence of publicly available experimental

spectra, this document leverages predictive methodologies and comparative analysis with

structurally related compounds to offer a robust and scientifically grounded interpretation. This

approach is designed to empower researchers, scientists, and drug development professionals

in their efforts to identify, characterize, and utilize this compound.

The molecular structure, with the systematic numbering used for NMR assignments, is

presented below.
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Caption: Molecular structure of 4-Butoxy-2,6-difluorophenylacetic acid with atom numbering

for NMR assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. The predicted ¹H and ¹³C NMR spectra of 4-Butoxy-2,6-difluorophenylacetic acid
are detailed below. Predictions are based on established chemical shift theory and data from

analogous compounds.

Experimental Protocol (Standard)
A standard protocol for acquiring high-quality ¹H and ¹³C NMR spectra for phenylacetic acid

derivatives is as follows:

Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.7 mL of a

deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide

(DMSO-d₆). The choice of solvent can influence the chemical shift of the acidic proton.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ

= 0.00 ppm).

Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition: Typical parameters include a 30° pulse angle, a 2-second relaxation

delay, and 16-32 scans.

¹³C NMR Acquisition: Typical parameters include a 30° pulse angle, a 2-second relaxation

delay, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-

noise ratio. Proton decoupling is typically used to simplify the spectrum.

Predicted ¹H NMR Spectral Data
The ¹H NMR spectrum is expected to show distinct signals for the butoxy group, the aromatic

protons, the methylene protons of the acetic acid moiety, and the carboxylic acid proton.
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Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-14' (CH₃) 0.9 - 1.0 Triplet (t) ~7.4

H-13' (CH₂) 1.4 - 1.6 Sextet or multiplet (m) ~7.5

H-12' (CH₂) 1.7 - 1.9
Quintet or multiplet

(m)
~7.0

H-11' (OCH₂) 3.9 - 4.1 Triplet (t) ~6.5

H-7 (CH₂) 3.6 - 3.8
Singlet (s) or Triplet (t)

due to F
~2.0 (if coupled to F)

H-3, H-5 6.6 - 6.8
Doublet of doublets

(dd) or Triplet (t)

~9.0 (ortho H-F), ~2.0

(meta H-H)

H-9 (COOH) 10.0 - 12.0 Broad singlet (br s) -

Interpretation:

Butoxy Group: The terminal methyl group (H-14') is expected to appear as a triplet upfield.

The two methylene groups (H-13' and H-12') will be multiplets, while the methylene group

attached to the ether oxygen (H-11') will be deshielded and appear as a triplet.

Aromatic Protons: The two aromatic protons (H-3 and H-5) are chemically equivalent and are

expected to appear as a doublet of doublets or a triplet due to coupling with the adjacent

fluorine atoms.

Methylene Protons: The methylene protons of the acetic acid moiety (H-7) are adjacent to

the aromatic ring and the carbonyl group, leading to a chemical shift in the range of 3.6-3.8

ppm. Coupling to the ortho-fluorine atoms may result in a triplet.

Carboxylic Acid Proton: The acidic proton (H-9) is highly deshielded and will appear as a

broad singlet at a high chemical shift value. Its position is dependent on solvent and

concentration.

Predicted ¹³C NMR Spectral Data
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The ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule. The

fluorine atoms will cause splitting of the signals for the carbons to which they are attached and

often for carbons two or three bonds away.

Carbon Assignment
Predicted Chemical Shift (δ,

ppm)

Predicted Multiplicity (due to

C-F coupling)

C-14' (CH₃) 13 - 15 Singlet

C-13' (CH₂) 19 - 21 Singlet

C-12' (CH₂) 30 - 32 Singlet

C-11' (OCH₂) 68 - 70 Singlet

C-7 (CH₂) 40 - 43 Triplet

C-3, C-5 100 - 105 Doublet

C-1 110 - 115 Triplet

C-4 160 - 165 Singlet

C-2, C-6 162 - 167 Doublet of doublets

C-8 (C=O) 175 - 180 Singlet

Interpretation:

Butoxy Group: The carbons of the butoxy group will appear in the upfield region of the

spectrum.

Aromatic Carbons: The carbons of the difluorophenyl ring will have their chemical shifts

significantly influenced by the fluorine and butoxy substituents. The carbons directly bonded

to fluorine (C-2 and C-6) will show large C-F coupling constants and will be significantly

downfield. The carbon attached to the butoxy group (C-4) will also be downfield.

Methylene Carbon: The methylene carbon of the acetic acid group (C-7) will likely appear as

a triplet due to coupling with the two ortho-fluorine atoms.
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Carbonyl Carbon: The carbonyl carbon of the carboxylic acid (C-8) will be the most

deshielded carbon in the molecule.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.

The predicted IR spectrum of 4-Butoxy-2,6-difluorophenylacetic acid will be dominated by

absorptions from the carboxylic acid and ether functional groups.

Experimental Protocol (Standard)
Sample Preparation: The spectrum can be obtained from a solid sample using the KBr pellet

method or from a solution in a suitable solvent (e.g., CCl₄).

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is typically used.

Data Acquisition: The spectrum is usually recorded over the range of 4000-400 cm⁻¹.

Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Intensity

3300 - 2500
O-H stretch (carboxylic acid

dimer)
Strong, very broad

3000 - 2850 C-H stretch (alkane) Medium

1710 - 1680
C=O stretch (carboxylic acid

dimer)
Strong, sharp

~1600, ~1475 C=C stretch (aromatic ring) Medium

1300 - 1200
C-O stretch (ether and

carboxylic acid)
Strong

1200 - 1100 C-F stretch Strong

~920
O-H bend (out-of-plane,

carboxylic acid dimer)
Medium, broad

Interpretation:
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Carboxylic Acid: The most characteristic feature will be a very broad O-H stretching band

from 3300-2500 cm⁻¹, which is indicative of a hydrogen-bonded carboxylic acid dimer.[1][2] A

strong and sharp carbonyl (C=O) absorption will be present around 1700 cm⁻¹.[1][3]

Ether: A strong C-O stretching band is expected in the region of 1300-1200 cm⁻¹, which will

likely overlap with the C-O stretch of the carboxylic acid.[4][5]

Aromatic Ring: Absorptions corresponding to C=C stretching in the aromatic ring will be

observed around 1600 and 1475 cm⁻¹.

C-F Bonds: Strong absorptions due to C-F stretching are expected in the 1200-1100 cm⁻¹

region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural confirmation.

Experimental Protocol (Standard)
Ionization: Electron ionization (EI) is a common method for this type of molecule.

Electrospray ionization (ESI) in negative ion mode would also be effective, readily forming

the [M-H]⁻ ion.

Instrumentation: A variety of mass analyzers can be used, such as quadrupole, time-of-flight

(TOF), or ion trap.

Data Acquisition: The mass spectrum is recorded, showing the relative abundance of ions at

different mass-to-charge ratios (m/z).

Predicted Mass Spectrum Data
Molecular Ion (M⁺•): The molecular ion peak is expected at m/z = 244. The presence of two

fluorine atoms will not result in a characteristic isotopic pattern as fluorine is monoisotopic.

Key Fragment Ions:
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Predicted m/z Proposed Fragment Fragmentation Pathway

199 [M - COOH]⁺
Loss of the carboxylic acid

group

187 [M - C₄H₉O]⁺
Alpha-cleavage of the butoxy

group

141 [M - C₄H₉O - CO]⁺
Subsequent loss of CO from

the m/z 187 fragment

91 [C₇H₇]⁺ (tropylium ion)

Rearrangement and

fragmentation of the

phenylacetic acid backbone

Interpretation:

The fragmentation of 4-Butoxy-2,6-difluorophenylacetic acid under EI conditions is expected

to proceed through several key pathways:

Loss of the Carboxylic Acid Group: Cleavage of the bond between the methylene group and

the carbonyl carbon would result in the loss of a COOH radical (45 Da), leading to a

fragment at m/z 199.

Alpha-Cleavage of the Ether: The C-O bond of the ether is susceptible to cleavage. Loss of

the butoxy radical (C₄H₉O•, 73 Da) would lead to a fragment at m/z 171. However, cleavage

of the alkyl chain is also likely.

Cleavage of the Butyl Chain: Fragmentation of the butoxy group itself will lead to a series of

peaks corresponding to the loss of alkyl fragments.

Tropylium Ion Formation: A common fragmentation pathway for phenylacetic acid derivatives

is the formation of the stable tropylium ion at m/z 91.
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[M]⁺•
m/z = 244

[M - COOH]⁺
m/z = 199

- COOH

[M - C₄H₉O]⁺
m/z = 171

- C₄H₉O

Tropylium Ion
m/z = 91

Rearrangement

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 4-Butoxy-2,6-difluorophenylacetic acid
in EI-MS.

Conclusion
This technical guide provides a comprehensive predicted spectroscopic profile of 4-Butoxy-
2,6-difluorophenylacetic acid. The detailed analysis of the expected ¹H NMR, ¹³C NMR, IR,

and MS data, grounded in fundamental principles and comparative data, serves as a valuable

resource for the identification and characterization of this compound. While predicted data

offers a strong foundation, experimental verification remains the gold standard for unequivocal

structure confirmation. This guide should facilitate the interpretation of experimentally acquired

data and support the ongoing research and development efforts involving this important

molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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